(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)(m-tolyl)methanone

• IUPAC Name: [3,5-dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C19H17N3O3S/c1-12-5-4-6-15(11-12)19(23)21-14(3)18(13(2)20-21)26-17-9-7-16(8-10-17)22(24)25/h4-11H,1-3H3
• InChI Key: SFGBWNZYPXWBMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2C(=C(C(=N2)C)SC3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• CAS No.: 301236-12-4

Description

(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)(m-tolyl)methanone is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal and Antimicrobial Applications

Pyrazole derivatives have been explored for their antifungal and antimicrobial properties. One study reviewed 100 compounds tested against the pathogen Fusarium oxysporum f. sp. albedinis, the cause of Bayoud disease in date palms. This review highlighted the structure-activity relationships and pharmacophore predictions for antifungal efficiency, suggesting the potential of pyrazole compounds in agricultural and pharmaceutical antifungal applications (Kaddouri et al., 2022).

Synthetic Applications in Organic Chemistry

The synthesis of pyrazole heterocycles is of significant interest in organic chemistry, given their role in various biologically active compounds. A review on the synthesis of pyrazole heterocycles highlighted their importance in medicinal chemistry, outlining various methods for their synthesis and potential uses in creating bioactive molecules (Dar & Shamsuzzaman, 2015).

Role in Cryopreservation

Research on cryoprotective additives (CPAs) for the frozen storage of microorganisms includes the investigation of compounds with pyrazole structures. These studies aim to identify effective CPAs for preserving the viability of microorganisms, which has implications for biotechnology and medical research (Hubálek, 2003).

Pharmacological and Therapeutic Research

Pyrazole derivatives are explored for their wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The versatility of pyrazole compounds in drug development is underscored by their incorporation into molecules designed to target various biological pathways (Shaaban, Mayhoub, & Farag, 2012).